Cas no 148707-39-5 (EGCG Octaacetate)

• Product Name: EGCG Octaacetate
• CAS No: 148707-39-5
• MF: C₃₈H₃₄O₁₉
• MW: 794.665173053741
• CID: 1506536
• PubChem ID: 11787645
• Update Time: 2024-11-01

EGCG Octaacetate Chemical and Physical Properties

Names and Identifiers

• AcEGCG
• Peracetylated epigallocatechin-3-gallate
• EGCG Octaacetate
• Epigallocatechin gallate octaacetate
• (-)-Epigallocatechin gallate octaacetate ester
• BDBM50091244
• (2R,3R)-2-(3,4,5-Triacetoxyphenyl)3-(3,4,5-triacetoxybenzoyloxy)-5,7-diacetoxy-3,4-dihydro-2H-1-benzopyran
• [(2R,3R)-5,7-diacetyloxy-2-(3,4,5-triacetyloxyphenyl)-3,4-dihydro-2H-chromen-3-yl] 3,4,5-triacetyloxybenzoate
• 5-((((2R,3R)-5,7-Diacetoxy-2-(3,4,5-triacetoxyphenyl)chroman-3-yl)oxy)carbonyl)benzene-1,2,3-triyl triacetate
• CS-0032799
• AS-82534
• HY-N6263
• CHEMBL235389
• 148707-39-5
• AKOS037514978
• SCHEMBL9885103
• DA-73150
• G13785
• CHEBI:228867
• (2R,3R)-5,7-bis(acetyloxy)-2-[3,4,5-tris(acetyloxy)phenyl]-3,4-dihydro-2H-1-benzopyran-3-yl 3,4,5-tris(acetyloxy)benzoate

• Inchi： 1S/C38H34O19/c1-16(39)48-26-13-28(49-17(2)40)27-15-34(57-38(47)25-11-32(52-20(5)43)37(55-23(8)46)33(12-25)53-21(6)44)35(56-29(27)14-26)24-9-30(50-18(3)41)36(54-22(7)45)31(10-24)51-19(4)42/h9-14,34-35H,15H2,1-8H3/t34-,35-/m1/s1
• InChI Key： SVHJCTSSYQPWEV-VSJLXWSYSA-N
• SMILES： O1C2C=C(C=C(C=2C[C@H]([C@H]1C1C=C(C(=C(C=1)OC(C)=O)OC(C)=O)OC(C)=O)OC(C1C=C(C(=C(C=1)OC(C)=O)OC(C)=O)OC(C)=O)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 794.169429g/mol
• Monoisotopic Mass: 794.169429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 57
• Rotatable Bond Count: 20
• Complexity: 1510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 246
• Molecular Weight: 794.7g/mol

Experimental Properties

• Density: 1.46±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 114.3-115.1 ºC
• Solubility: Insuluble (1.6E-6 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Catechin gallates